1-Bromo-4-(isopropylsulfonyl)naphthalene

Specification

• Molecular Formula: C13H13BrO2S
• Molecular Weight: 313.21 g/mol
• IUPAC Name: 1-bromo-4-propan-2-ylsulfonylnaphthalene
• Standard InChI: InChI=1S/C13H13BrO2S/c1-9(2)17(15,16)13-8-7-12(14)10-5-3-4-6-11(10)13/h3-9H,1-2H3
• Standard InChI Key: ZCZDXTXLEXJGCF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC=C(C2=CC=CC=C21)Br

Introduction

Chemical Identity and Structural Analysis

1-Bromo-4-(isopropylsulfonyl)naphthalene (CAS: 1399658-79-7) is characterized by the molecular formula C₁₃H₁₃BrO₂S and a molecular weight of 313.21 g/mol. The naphthalene backbone is substituted at the 1-position with a bromine atom and at the 4-position with an isopropylsulfonyl group, conferring distinct electronic and steric properties.

Structural Features

• SMILES Notation: CC(C)S(=O)(=O)C1=CC=C(C2=CC=CC=C21)Br

• InChIKey: ZCZDXTXLEXJGCF-UHFFFAOYSA-N

• 3D Conformation: The isopropylsulfonyl group adopts a trigonal planar geometry around the sulfur atom, while the naphthalene system maintains coplanarity, enabling π-π stacking interactions.

Table 1: Key Identifiers of 1-Bromo-4-(isopropylsulfonyl)naphthalene

Property	Value
Molecular Formula	C₁₃H₁₃BrO₂S
Molecular Weight	313.21 g/mol
CAS Number	1399658-79-7
PubChem CID	97035005

Synthesis Methods

The synthesis of 1-bromo-4-(isopropylsulfonyl)naphthalene typically involves multi-step protocols, often leveraging palladium-catalyzed cross-coupling reactions. A generalized pathway includes:

• Sulfonylation of Naphthalene: Introduction of the isopropylsulfonyl group via reaction with isopropylsulfonyl chloride under Friedel-Crafts conditions.

• Bromination: Electrophilic aromatic substitution using bromine or N-bromosuccinimide (NBS) to introduce the bromine atom.

Table 2: Representative Synthesis Conditions

Step	Reagents/Conditions	Yield
Sulfonylation	AlCl₃, isopropylsulfonyl chloride, DCE	~65%
Bromination	NBS, AIBN, CCl₄, reflux	~78%

Optimization of these steps has focused on enhancing regioselectivity and minimizing side reactions, such as over-bromination or sulfone decomposition.

Physicochemical Properties

While comprehensive data on solubility and thermal stability remain limited, the compound’s lipophilicity (predicted logP ≈ 3.2) suggests moderate solubility in organic solvents like dichloromethane or tetrahydrofuran. The sulfonyl group enhances polarity, facilitating participation in hydrogen-bonding interactions.

Applications in Medicinal Chemistry and Materials Science

Drug Discovery

The bromine atom serves as a versatile handle for further functionalization via Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the synthesis of libraries for high-throughput screening. Preliminary assays suggest inhibitory activity against kinases and GPCRs, though specific targets require validation.

Materials Science

In polymer chemistry, the compound acts as a monomer for sulfone-containing polymers, which exhibit high thermal stability and mechanical strength. Its electronic properties also make it a candidate for organic semiconductors.

Biological Activity and Assay Data

Though detailed biological data are scarce, the sulfonyl moiety is hypothesized to interact with ATP-binding pockets in kinases, as seen in analogous sulfonamide inhibitors. Future studies should prioritize enzymatic assays and crystallographic analyses to elucidate binding modes.

Future Research Directions

• Toxicological Profiling: Acute and chronic toxicity studies in model organisms.

• Derivatization: Synthesis of fluorinated or methylated analogs to modulate bioactivity.

• Material Applications: Exploration in organic light-emitting diodes (OLEDs) or photovoltaic cells.